Cas no 59042-86-3 (2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI))
59042-86-3 structure
Product Name:2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)
CAS No:59042-86-3
MF:C7H12N2O2
MW:156.182381629944
CID:949604
PubChem ID:21676830
Update Time:2025-04-19
2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)
- DB-223056
- (3S,6s)-1,3,6-trimethyl-2,5-piperazinedione
- 59042-86-3
- SCHEMBL22702326
-
- Inchi: 1S/C7H12N2O2/c1-4-7(11)9(3)5(2)6(10)8-4/h4-5H,1-3H3,(H,8,10)
- InChI Key: LAFVTZVRNASYMJ-UHFFFAOYSA-N
- SMILES: CC1C(=O)N(C)C(C)C(=O)N1
Computed Properties
- Exact Mass: 156.089877630g/mol
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 49.4Ų
2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI) Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
59042-86-3 (2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)) Related Products
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